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Compound of Interest

Compound Name:
2-(2-methylphenoxy)-N-

phenylacetamide

CAS No.: 22560-44-7

Cat. No.: B15096389 Get Quote

Executive Summary & Immediate Directives
2-(2-methylphenoxy)-N-phenylacetamide is a functionalized organic amide containing a

lipophilic phenoxy ether moiety. Unlike simple inorganic salts, this compound possesses high

chemical stability and potential aquatic toxicity. It cannot be neutralized via standard acid/base

hydrolysis in the laboratory and must never be disposed of down the drain.

Immediate Action Plan:

Primary Disposal Method: High-temperature incineration via a licensed hazardous waste

contractor.

Waste Classification: Non-RCRA Listed (unless specific local formulations apply), but

regulated as Hazardous Waste (Toxic/Irritant).

Segregation: Keep separate from strong oxidizers and strong acids to prevent uncontrolled

amide hydrolysis or nitration reactions.

Chemical Profile & Hazard Identification
To ensure safe disposal, we must understand the molecule's behavior. This compound

combines an aniline derivative (N-phenyl) with a phenolic ether (2-methylphenoxy).
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Feature Chemical Implication
Safety/Disposal
Consequence

Amide Linkage High chemical stability.

Resists degradation in water;

requires incineration for

destruction.

Phenoxy Group Lipophilic (fat-soluble).

High potential for

bioaccumulation; Strict No-

Drain Rule.

Physical State Solid (typically crystalline).

Dust inhalation hazard;

requires particulate control

during weighing/transfer.

Hazards (SAR)
Irritant (Skin/Eye), Acute Tox

(Oral).[1][2][3][4]

H302, H315, H319. Treat as a

contact hazard.

Note: SAR (Structure-Activity Relationship) analysis is used here as specific SDS data for this

exact research intermediate may vary by synthesis batch.

Personal Protective Equipment (PPE) Matrix
This protocol relies on a Self-Validating System: the PPE is selected not just for "safety," but to

specifically counter the permeation properties of organic amides.
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PPE Component Specification Rationale (The "Why")

Hand Protection
Double Nitrile Gloves (min 5

mil thickness).

Amides can permeate thin

latex. Double gloving provides

a "breakthrough" indicator

layer.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1).

Crystalline solids can generate

micro-dust; safety glasses with

gaps are insufficient for

powder handling.

Respiratory
N95 or P100 (if outside fume

hood).

Prevents inhalation of

particulates during solid waste

transfer.

Body
Lab Coat (Buttoned,

Cotton/Poly).

Standard barrier against solid

contact.

Waste Characterization & Classification
Before disposal, the waste must be characterized to ensure regulatory compliance

(EPA/RCRA).

RCRA Status: Not P-listed or U-listed by specific chemical name.

Characteristic Status: Likely does not meet the definition of Ignitable, Corrosive, or Reactive.

However, it must be managed as Toxic due to the bioactive nature of phenoxyacetamides.

EPA Waste Code Assignment (Recommendation):

If pure substance: Non-Regulated Organic Solid (managed as hazardous).

If mixed with solvents: Assign codes based on the solvent (e.g., F003 for Acetone, D001

for Ignitable).

Disposal Workflow (Decision Tree)
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The following diagram outlines the logical flow for disposing of 2-(2-methylphenoxy)-N-
phenylacetamide, ensuring no step is missed from generation to final handoff.
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Figure 1: Cradle-to-Grave disposal logic flow for phenoxyacetamide derivatives.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid

Preparation: Place the waste container in a fume hood. Ensure the container is compatible

(HDPE plastic is preferred for solids).

Transfer: Using a disposable spatula, transfer the solid into the waste container. Do not

generate dust.[2][3][4][5][6]

Decontamination: Wipe the spatula and the neck of the original vessel with a Kimwipe

dampened with acetone. Place the Kimwipe and the disposable spatula into the Solid Waste

container.

Labeling: Affix a hazardous waste tag.

Constituents: "2-(2-methylphenoxy)-N-phenylacetamide" (Write out full name; do not

use abbreviations).

Hazard Checkbox: Check "Toxic" and "Irritant."

Scenario B: Disposal of Reaction Mixtures (Liquids)
Quenching: Ensure no unreacted reagents (like thionyl chloride or acid chlorides used in

synthesis) remain. Quench carefully if necessary.

Solvent Check: Determine the primary solvent.

If Dichloromethane (DCM): Use "Halogenated Waste" container.

If Ethyl Acetate/Hexane/Methanol: Use "Non-Halogenated Waste" container.

Transfer: Pour into the carboy using a funnel to prevent splashing.

Rinsing: Triple rinse the reaction flask with a small volume of the compatible solvent. Add

rinsate to the waste container.[7]
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Emergency Spill Response
If a spill occurs outside the fume hood:

Isolate: Evacuate the immediate area (radius of 3 meters).

PPE Up: Don safety goggles, double nitrile gloves, and a lab coat.

Containment (Dry Spill):

Gently cover the powder with wet paper towels (to prevent dust generation).

Scoop the wet material into a bag or wide-mouth jar.

Clean the surface with soap and water.[2][3][4][6][8]

Containment (Wet Spill):

Surround with absorbent pads or vermiculite.

Do not use sawdust (potential reaction with oxidizers if present).

Collect absorbed material into a hazardous waste bag.

References & Authority
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
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Act (RCRA) Regulations - Title 40 CFR.
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Disclaimer: This guide is intended for trained scientific personnel.[9] Always cross-reference

with your institution's specific Chemical Hygiene Plan (CHP) and the Safety Data Sheet (SDS)

provided by your specific vendor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

http://www.orgsyn.org/content/pdfs/procedures/v83p0005.pdf
https://www.benchchem.com/product/b15096389?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-methylacetanilide-pid_Seven3029.html
https://www.aaronchem.com/sds/923256-52-4.pdf
http://angenechemical.com/sds/1016881-75-6.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0072050.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60626MD&productDescription=2-PHENYLACETAMIDE+99%25+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-phenylacetamide.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007RD7.TXT
http://www.orgsyn.org/content/pdfs/procedures/v83p0005.pdf
https://chemistry.unm.edu/safety/prudent-practices-in-the-lab.pdf
https://www.benchchem.com/product/b15096389#2-2-methylphenoxy-n-phenylacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b15096389#2-2-methylphenoxy-n-phenylacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b15096389#2-2-methylphenoxy-n-phenylacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b15096389#2-2-methylphenoxy-n-phenylacetamide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15096389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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